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Compound of Interest

Compound Name:
2-methyl-2-(quinolin-3-

yl)propanoic acid

CAS No.: 1220027-88-2

Cat. No.: B1441119 Get Quote

Strategic Overview & Compound Profile
Quinoline propanoic acids (e.g., 3-(3-quinolyl)propanoic acid) serve as critical heterocyclic

scaffolds in the synthesis of fluoroquinolone antibiotics, receptor antagonists (e.g., CysLT1),

and HDAC inhibitors.

While often categorized in standard catalogs as simple "Irritants," this class possesses a dual-

hazard profile that requires a sophisticated handling strategy:

The Quinoline Core: A fused benzene-pyridine ring system classified as a Category 1B

Carcinogen/Mutagen (GHS). Even if the specific derivative lacks full toxicological

characterization, drug development protocols (ICH M7) mandate treating the scaffold as a

potential genotoxic impurity (PGI).

The Propanoic Acid Tail: A carboxylic acid moiety that confers corrosivity/irritation and pH-

dependent solubility issues.

This guide bridges the gap between a standard Safety Data Sheet (SDS) and practical

laboratory execution, ensuring both personnel safety and compound integrity.

Critical Hazard Assessment (GHS & ICH M7)
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The following hazard identification applies to the general class of quinoline propanoic acids.

Hazard Category GHS Code Description Scientific Context

Carcinogenicity H350 May cause cancer

Quinoline scaffold is a

known mutagen;

metabolic activation

can lead to DNA

adduction.

Germ Cell

Mutagenicity
H341

Suspected of causing

genetic defects

Intercalation of the

planar quinoline ring

into DNA base pairs.

Skin/Eye Irritation H315 / H319
Causes skin/serious

eye irritation

Acidic functionality

(pKa ~4.8) causes

contact dermatitis and

mucosal damage.

Aquatic Toxicity H411
Toxic to aquatic life

(Long lasting)

Lipophilic nature

allows

bioaccumulation; toxic

to aquatic

invertebrates.

Crucial Safety Directive: Do not handle these compounds on an open bench. All weighing and

solubilization must occur within a certified Chemical Fume Hood or Biological Safety Cabinet

(Class II, Type B2).

Protocol A: Receipt, Inspection, and Storage
Objective: Prevent oxidative degradation (browning) and hydrolysis due to hygroscopy.
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Quinoline derivatives are notoriously photosensitive and hygroscopic. Upon exposure to light

and air, the quinoline nitrogen oxidizes to N-oxide, and the solid turns from off-white/beige to

dark brown/black.

Storage Logic Diagram
The following workflow dictates the decision process for incoming inventory.
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Compound Receipt
(Quinoline Propanoic Acid)

Visual Inspection:
Color Check

Is Color
Dark Brown/Black?

REJECT BATCH
(Significant Oxidation)

Yes

ACCEPT
Proceed to Storage

No (Beige/Off-White)

Primary Container:
Amber Glass Vial

Headspace Purge:
Argon or Nitrogen

Secondary Containment:
Desiccator Cabinet

Temperature:
-20°C (Long Term)

Click to download full resolution via product page

Figure 1: Decision logic for the receipt and storage of oxidation-prone quinoline derivatives.
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Detailed Storage Steps
Vial Selection: Transfer bulk material immediately to Amber Borosilicate Glass vials (Type I).

Avoid clear glass.

Inert Gas Purge: Gently flow dry Argon or Nitrogen over the solid for 15–30 seconds before

capping to displace oxygen and moisture.

Seal Integrity: Use Teflon-lined (PTFE) caps. Parafilm is insufficient for long-term storage of

hygroscopic acids.

Desiccation: Store the vial inside a secondary container (jar) containing active silica gel or

Drierite™ with a humidity indicator.

Temperature: Store at -20°C. Thaw to room temperature before opening to prevent

condensation.

Protocol B: Solubilization & Handling
Objective: Achieve thermodynamic solubility while managing the "Isoelectric Trap."

Quinoline propanoic acids exhibit zwitterionic-like behavior regarding solubility:

pH < 4 (Acidic): Soluble (Quinoline Nitrogen protonated -> Cationic).

pH ~4.8–5.0 (Neutral/Weak Acid):Lowest Solubility (Uncharged/Zwitterionic aggregate).

pH > 7 (Basic): Soluble (Carboxylic Acid deprotonated -> Anionic).

Solubilization Workflow
Use this protocol to prepare stock solutions for biological assays (e.g., MIC determination,

receptor binding).
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Weigh Solid
(In Fume Hood)

Select Solvent
System

DMSO (100%)
Stock: 10-50 mMPreferred

Aqueous Buffer
(PBS/Media)

If Required

Vortex/Sonicate
(Warm to 37°C if needed)

Syringe Filter
(0.22 µm PTFE)

Check pH
Likely Precipitates at pH 5-6

Adjust pH > 7.5
(Add 0.1N NaOH)

Ready for Assay

Click to download full resolution via product page

Figure 2: Solubilization strategy highlighting the pH-dependency of the quinoline-acid scaffold.

Step-by-Step Solubilization
PPE: Double nitrile gloves, lab coat, and safety glasses.

Weighing: Use an anti-static gun if the powder is static-charged (common with dry

heterocyclic acids). Weigh into a pre-tared amber vial.

Primary Solvent (DMSO):

Add analytical grade DMSO to achieve a 10–50 mM stock concentration.

Why DMSO? It disrupts the intermolecular hydrogen bonding between the quinoline

nitrogen and the carboxylic acid.

Aqueous Dilution (The Critical Step):

When diluting the DMSO stock into aqueous media (e.g., cell culture media), watch for

microprecipitation.

Troubleshooting: If precipitation occurs, verify the final pH is > 7.4. The propanoic acid

group must be ionized (COO-) to maintain aqueous solubility.

Emergency Response & Waste Management
Spill Cleanup (Acidic/Mutagenic)
Since the material is both acidic and potentially mutagenic, a simple paper towel wipe is

insufficient.
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Isolate: Evacuate the immediate area (3-meter radius).

Neutralize: Cover the spill with a Sodium Carbonate (soda ash) or Sodium Bicarbonate

slurry. This neutralizes the propanoic acid moiety (bubbling will occur).

Deactivate (Optional but Recommended): For significant spills of quinoline derivatives,

treating the area with a dilute bleach solution (10%) after neutralization can help oxidize the

ring system, though physical removal is prioritized.

Collect: Use a scoop/dustpan (do not create dust) to collect the neutralized slurry into a

hazardous waste bag.

Clean: Wash the surface with soap and water twice.

Waste Disposal[1][2][3]
Stream: Segregate as "Halogenated/Toxic Organic Waste" (even if non-halogenated, the

toxicity profile often groups it here in mixed streams) or "Cytotoxic Waste" depending on

facility protocols for mutagens.

Labeling: Must explicitly state: "Contains Quinoline Derivative – Potential

Carcinogen/Mutagen – Acidic."

Do NOT: Do not dispose of down the drain. The aquatic toxicity (H411) is significant.[1]

Physical Properties Reference Table
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Property Value / Characteristic Relevance to Protocol

Appearance Off-white to beige solid
Darkening indicates oxidation

(Reject batch).

Molecular Weight
~201.22 g/mol (varies by

derivative)
Calculation of Molarity.

pKa (Acid) ~4.8 (Carboxylic acid)
Deprotonates at pH > 5

(increases solubility).

pKa (Base) ~4.9 (Quinoline Nitrogen)
Protonates at pH < 4

(increases solubility).

Solubility (Water) Low (< 1 mg/mL at pH 5-6)
Requires pH adjustment or co-

solvent.

Solubility (DMSO) High (> 50 mg/mL)
Preferred solvent for stock

solutions.

Melting Point
120–160°C (Derivative

specific)

High MP indicates stable

crystal lattice (hard to

dissolve).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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